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Compound of Interest

Compound Name: Scandium chloride

CAS No.: 17775-46-1

Cat. No.: B1249158

Get Quote

This center provides researchers, scientists, and drug development professionals with essential

information for handling anhydrous scandium chloride (ScCl₃), focusing on the prevention of

hydrolysis to ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous scandium chloride and why is its anhydrous form critical?

A1: Anhydrous scandium chloride (ScCl₃) is a white, high-melting ionic compound that is

highly soluble in water.[1] It serves as a valuable Lewis acid catalyst in organic reactions and a

precursor for creating high-performance aluminum-scandium alloys and advanced ceramics.[2]

[3] The anhydrous (water-free) state is critical because the presence of water leads to

hydrolysis, which forms scandium oxychloride or hydroxide species.[4] These byproducts can

poison catalysts, alter reaction pathways, and lead to inconsistent and failed experiments.

Q2: What is hydrolysis and how does it affect scandium chloride?

A2: Hydrolysis is a chemical reaction in which a compound reacts with water. Anhydrous

scandium chloride is highly hygroscopic, meaning it readily attracts and absorbs moisture
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from the atmosphere.[1][5] When exposed to water, it forms hydrated complexes, such as

ScCl₃·6H₂O.[1] At elevated temperatures, this reaction can proceed further to form insoluble

scandium oxychloride (ScOCl), which is a common impurity that compromises the purity and

reactivity of the anhydrous salt.[4]

Q3: What are the visible signs of scandium chloride hydrolysis?

A3: Pure, anhydrous scandium chloride is a fine, white powder or crystalline solid.[2][6] The

primary sign of hydrolysis is a change in texture and appearance. The powder may become

clumpy, sticky, or form a paste-like or even liquid substance if it has absorbed significant

moisture (a property known as deliquescence).[5][7] The formation of scandium oxychloride

may not be visually distinct initially but results in a material that is insoluble in water.[8]

Q4: Can I use partially hydrolyzed scandium chloride for my reaction?

A4: It is strongly discouraged. Using partially hydrolyzed scandium chloride will introduce

unknown quantities of water and scandium hydroxide/oxychloride species into your reaction.

This can lead to poor reactivity, generation of side products, and non-reproducible results,

making it difficult to interpret your experimental data. For best results, only high-purity, strictly

anhydrous ScCl₃ should be used.
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Problem Probable Cause Recommended Solution

Powder is clumpy, opaque, or

has formed a solid mass.

Exposure to atmospheric

moisture. The material is highly

hygroscopic and has absorbed

water from the air.[5]

The material is compromised.

For best results, use fresh,

anhydrous ScCl₃. If that is not

an option, the material must be

chemically dehydrated. (See

Experimental Protocol 1). Do

not simply heat the material, as

this will likely form scandium

oxychloride (ScOCl).[4]

Inconsistent or low yields in

catalytic reactions.

Catalyst deactivation by

hydrolysis. Trace moisture in

solvents or reagents, or the

use of partially hydrolyzed

ScCl₃, can inhibit its Lewis acid

activity.[3]

Ensure all solvents and

reagents are rigorously dried

before use. Handle ScCl₃

exclusively under an inert

atmosphere (glovebox or

Schlenk line).[9] Use a fresh,

sealed bottle of anhydrous

ScCl₃.

Observing gas (HCl) evolution

when dissolving ScCl₃ in a

solvent.

Reaction with trace water. The

hydrolysis of ScCl₃ produces

hydrochloric acid (HCl) as a

byproduct.

This indicates the presence of

moisture in your solvent or on

your glassware. Dry all

solvents and glassware

thoroughly before use. Oven-

drying glassware and cooling

under an inert atmosphere is

recommended.[9]

Material is insoluble in THF or

other organic solvents.

Formation of scandium

oxychloride (ScOCl). This

impurity is formed from

hydrolysis at elevated

temperatures and is insoluble.

[8] Pure anhydrous ScCl₃

forms a soluble THF adduct,

ScCl₃(THF)₃.[1]

The material is significantly

contaminated. It should be

discarded, or purified via

advanced methods if

absolutely necessary.

Standard dehydration will not

reverse ScOCl formation.
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Experimental Protocols
Protocol 1: Chemical Dehydration of Scandium Chloride
Hydrate
Directly heating hydrated scandium chloride is ineffective and leads to the formation of

scandium oxychloride.[4] A reliable method involves treatment with thionyl chloride (SOCl₂) to

chemically remove the water of hydration.

Objective: To prepare anhydrous ScCl₃ from scandium chloride hexahydrate (ScCl₃·6H₂O).

Materials:

Scandium chloride hexahydrate (ScCl₃·6H₂O)

Thionyl chloride (SOCl₂), freshly distilled

Anhydrous Tetrahydrofuran (THF)

Schlenk flask or two-necked round-bottom flask

Reflux condenser and gas inlet/bubbler

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Procedure:

Setup: Assemble the glassware (flask and condenser) and flame-dry under vacuum or oven-

dry at >120°C.[9] Cool to room temperature under a positive pressure of inert gas.

Reagents: In the flask, create a slurry of ScCl₃·6H₂O in anhydrous THF.

Reaction: Slowly add an excess of thionyl chloride to the stirred slurry at room temperature

under an inert atmosphere. The reaction is: ScCl₃·6H₂O + 6 SOCl₂ → ScCl₃ + 6 SO₂ (g) + 12

HCl (g).
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Reflux: Gently heat the mixture to reflux for several hours to ensure the reaction goes to

completion. The reaction progress can be monitored by the cessation of gas evolution (SO₂

and HCl). Caution: This step must be performed in a well-ventilated fume hood as the

gaseous byproducts are toxic.

Isolation: After cooling, the resulting product is often the THF adduct, ScCl₃(THF)₃, which

appears as white crystals.[1][4] Excess solvent and SOCl₂ are removed under vacuum.

Final Drying: To obtain pure ScCl₃, the THF adduct can be gently heated under vacuum to

remove the coordinated THF molecules.[4]

Storage: The final anhydrous product must be stored and handled exclusively under an inert

atmosphere (e.g., in a glovebox).[9]

Data Presentation
Comparison of Dehydration Methods for Metal Chlorides
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Dehydratio
n Method

Principle
Typical
Reagents

Temperatur
e

Key
Advantage

Key
Disadvanta
ge

Thermal

Dehydration

Heating

under

vacuum or

inert gas flow.

None >120°C Simple setup.

Ineffective for

ScCl₃; leads

to ScOCl

formation.[4]

Thionyl

Chloride

Chemical

reaction with

water of

hydration.

SOCl₂, THF Reflux

Highly

effective,

produces

high-purity

anhydrous

salt.[4]

Generates

toxic gaseous

byproducts

(SO₂ and

HCl).[10]

Ammonium

Chloride

Forms an

intermediate

complex that

decomposes

upon heating

to yield the

anhydrous

chloride.

NH₄Cl 400°C

Effective

method to

suppress

hydrolysis by

providing an

HCl

atmosphere

upon

decompositio

n.[8][11]

Requires high

temperatures

and precise

control of

heating rates.

[8]

Visualizations
Logical Workflow for Handling Anhydrous ScCl₃
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Caption: Workflow for handling and storing anhydrous scandium chloride.
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Chemical Pathway of Scandium Chloride Hydrolysis
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Caption: Reaction pathway showing the hydrolysis of ScCl₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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